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Compound of Interest

Compound Name: Sodium ionophore III

Cat. No.: B1682789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the preparation and characterization of a

sodium-selective membrane incorporating the ionophore ETH2120. The protocols outlined

below are intended to serve as a comprehensive resource for researchers developing sodium-

selective electrodes (ISEs) for various applications, including biological fluid analysis and drug

development assays.

Principle of Operation
The sodium-selective membrane functions based on the principle of potentiometry. The core

component, ETH2120, is a neutral carrier ionophore that selectively binds sodium ions (Na⁺).

This ionophore is immobilized within a polyvinyl chloride (PVC) matrix. When the membrane is

in contact with a sample solution containing sodium ions, a selective complexation of Na⁺ by

ETH2120 occurs at the membrane-solution interface. This selective binding creates a phase

boundary potential that is proportional to the logarithm of the sodium ion activity in the sample,

as described by the Nernst equation.[1] An ion-selective electrode measures this potential

difference against a reference electrode, allowing for the quantification of sodium

concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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